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Compound of Interest

Compound Name: GFB-12811

Cat. No.: B15589154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of GFB-12811, a selective CDK5 inhibitor, using Dimethyl Sulfoxide (DMSO)

as the solvent. Adherence to this protocol is crucial for maintaining the integrity and activity of

the compound for use in various in vitro and in vivo experimental settings.

Compound Information
GFB-12811 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 5 (CDK5) with

an IC50 of 2.3 nM.[1][2][3] Its selectivity makes it a valuable tool for studying the biological

roles of CDK5 in various physiological and pathological processes.

Table 1: Physicochemical Properties of GFB-12811

Property Value Reference

Molecular Weight 449.44 g/mol [2][4]

Formula C22H23F4N5O [2][4]

CAS Number 2775311-17-4 [2][4]

Appearance Light yellow to yellow solid [4]

Solubility in DMSO 50 mg/mL (111.25 mM) [2][4][5]
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Materials and Equipment
2.1. Reagents:

GFB-12811 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

(hygroscopic, use a fresh, unopened bottle)[4][6]

2.2. Equipment:

Analytical balance

Laminar flow hood or a clean, designated workspace

Vortex mixer

Water bath sonicator

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Experimental Protocol: Preparation of a 10 mM GFB-
12811 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GFB-12811 in DMSO. The

concentration can be adjusted based on experimental needs.

3.1. Pre-preparation:

Bring the GFB-12811 powder and DMSO to room temperature before opening to prevent

condensation.

Prepare a clean and sterile working area, preferably within a laminar flow hood.
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Wear appropriate PPE throughout the procedure.

3.2. Calculation of Required Mass and Volume: To prepare a 10 mM stock solution, use the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 449.44 g/mol / 1000 = 4.4944 mg

Table 2: Example Volumes of DMSO for Preparing GFB-12811 Stock Solutions

Desired Stock
Concentration

Mass of GFB-12811 Volume of DMSO to Add

1 mM 1 mg 2.2250 mL

5 mM 1 mg 0.4450 mL

10 mM 1 mg 0.2225 mL

10 mM 5 mg 1.1125 mL

3.3. Dissolution Procedure:

Accurately weigh the required amount of GFB-12811 powder using an analytical balance

and place it into a sterile microcentrifuge tube.

Add the calculated volume of high-quality, anhydrous DMSO to the tube.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10 minutes.

[4][5][6] Intermittently vortex the tube during sonication.

Visually inspect the solution to ensure complete dissolution and no visible particulates

remain.
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3.4. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or opaque polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles

which can degrade the compound.[4][6]

Clearly label each aliquot with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[2][4][6]

Table 3: Recommended Storage Conditions

Storage Type Temperature Duration

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months

-20°C 1 month

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the stock solution preparation workflow and the target

signaling pathway of GFB-12811.

Preparation Dissolution Storage
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Caption: Workflow for GFB-12811 Stock Solution Preparation.
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Caption: GFB-12811 Mechanism of Action via CDK5 Inhibition.

Safety Precautions
GFB-12811 is for research use only and not for human or veterinary use.

Handle the compound and DMSO in a well-ventilated area.

Avoid contact with skin and eyes. In case of contact, wash immediately with copious

amounts of water.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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